molecular formula C13H13NOS B8763060 2-Methyl-2,3-dihydro-1H-phenothiazin-4(10H)-one CAS No. 57750-46-6

2-Methyl-2,3-dihydro-1H-phenothiazin-4(10H)-one

Cat. No.: B8763060
CAS No.: 57750-46-6
M. Wt: 231.32 g/mol
InChI Key: NCESZJDHEIYVMB-UHFFFAOYSA-N
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Description

2-Methyl-2,3-dihydro-1H-phenothiazin-4(10H)-one is a useful research compound. Its molecular formula is C13H13NOS and its molecular weight is 231.32 g/mol. The purity is usually 95%.
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Properties

CAS No.

57750-46-6

Molecular Formula

C13H13NOS

Molecular Weight

231.32 g/mol

IUPAC Name

2-methyl-1,2,3,10-tetrahydrophenothiazin-4-one

InChI

InChI=1S/C13H13NOS/c1-8-6-10-13(11(15)7-8)16-12-5-3-2-4-9(12)14-10/h2-5,8,14H,6-7H2,1H3

InChI Key

NCESZJDHEIYVMB-UHFFFAOYSA-N

Canonical SMILES

CC1CC2=C(C(=O)C1)SC3=CC=CC=C3N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of ter butyl 6-methyl-2,4-dioxocyclohexane-1-carboxylate, 7c (3.09 g, 13.7 mmole) and 2-aminothiophenol, 6 (X=H, 1.71 g, 13.7 mmole) in DMSO (10 mL) is placed in a preheated heating mantle. The reaction mixture is stirred and refluxed for 0.5 h. Upon cooling, the reaction mixture forms a solid. The crystals are filtered and the remaining mother liquid is poured into cold water, whereupon further precipitation occurs. Each precipitate was separately recrystallized twice from MeOH and proves to be identical. An analytical sample of 4d, (R=H), mp 278° C. occurs as light orange crystals; yield: 0.46 g (15.4%).
Name
butyl 6-methyl-2,4-dioxocyclohexane-1-carboxylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
7c
Quantity
3.09 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One

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